Cas no 50559-00-7 (ethyl 3-oxocycloheptane-1-carboxylate)

• Product Name: ethyl 3-oxocycloheptane-1-carboxylate
• CAS No: 50559-00-7
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• MDL: MFCD16036069
• CID: 1023666
• PubChem ID: 11344405
• Update Time: 2025-04-20

ethyl 3-oxocycloheptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-oxocycloheptanecarboxylate
• ethyl 3-oxocycloheptane-1-carboxylate
• AGN-PC-0077TD
• AK102729
• ANW-65452
• CTK1G6500
• Cycloheptanecarboxylic acid, 3-oxo-, ethyl ester
• KB-253044
• SureCN9097897
• EN300-217984
• DTXSID20462949
• DA-18929
• SCHEMBL9097897
• A871519
• 3-oxo-cycloheptane-1-carboxylic acid ethyl ester
• s11631
• Ethyl3-oxocycloheptanecarboxylate
• MFCD16036069
• AKOS016005427
• 50559-00-7

• MDL： MFCD16036069
• Inchi： 1S/C10H16O3/c1-2-13-10(12)8-5-3-4-6-9(11)7-8/h8H,2-7H2,1H3
• InChI Key： OYORJLDSVLYYBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC(CCCC1)=O)=O

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters